![molecular formula C17H15ClN2O2S B5721032 N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide](/img/structure/B5721032.png)
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide
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Overview
Description
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide, also known as CMTM, is a synthetic compound that belongs to the family of benzothiazole derivatives. CMTM has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and molecular biology.
Mechanism of Action
The exact mechanism of action of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to involve the disruption of protein-protein interactions. This compound has been shown to bind to specific sites on proteins, which can prevent them from interacting with other proteins. This can have a variety of effects on cellular processes, depending on the specific proteins involved.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro. For example, this compound has been shown to inhibit the growth of cancer cells in culture, possibly by disrupting the interactions between proteins involved in cell division. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of cholesterol, which could have implications for the treatment of hypercholesterolemia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide in lab experiments is its specificity for certain proteins. Because this compound binds to specific sites on proteins, it can be used to study the function of those proteins in a more targeted way than other methods. However, one limitation of using this compound is that it can be difficult to obtain in large quantities, and its synthesis can be challenging.
Future Directions
There are many potential future directions for research on N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide. One area of interest is in the development of antiviral drugs targeting the SARS-CoV-2 ORF9b protein. Another area of interest is in the study of protein-protein interactions involved in cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide involves the reaction of 5-chloro-6-methyl-1,3-benzothiazol-2-amine with 2-methoxy-3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified by column chromatography or recrystallization. The yield of this compound is typically around 50-60%.
Scientific Research Applications
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide has been widely used in scientific research as a tool to study various biological processes. One of the most common applications of this compound is in the study of protein-protein interactions. This compound has been shown to bind to a specific protein called SARS-CoV-2 ORF9b, which is involved in the replication of the SARS-CoV-2 virus. This interaction has been studied as a potential target for the development of antiviral drugs.
properties
IUPAC Name |
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O2S/c1-9-5-4-6-11(15(9)22-3)16(21)20-17-19-13-8-12(18)10(2)7-14(13)23-17/h4-8H,1-3H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVKCDWCJSQIJQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=NC3=C(S2)C=C(C(=C3)Cl)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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